Cas no 954670-51-0 (4-ethyl(phenyl)sulfamoyl-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide)

• Product Name: 4-ethyl(phenyl)sulfamoyl-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide
• CAS No: 954670-51-0
• MF: C₂₄H₂₁FN₄O₄S
• MW: 480.511347532272
• CID: 5861554
• PubChem ID: 16917583
• Update Time: 2025-05-25

4-ethyl(phenyl)sulfamoyl-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(N-ethyl-N-phenylsulfamoyl)-N-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)benzamide
• F2368-0271
• 954670-51-0
• 4-[ethyl(phenyl)sulfamoyl]-N-[5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl]benzamide
• AKOS024643272
• 4-[ethyl(phenyl)sulfamoyl]-N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}benzamide
• 4-ethyl(phenyl)sulfamoyl-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide

• Inchi： 1S/C24H21FN4O4S/c1-2-29(20-6-4-3-5-7-20)34(31,32)21-14-10-18(11-15-21)23(30)26-24-28-27-22(33-24)16-17-8-12-19(25)13-9-17/h3-15H,2,16H2,1H3,(H,26,28,30)
• InChI Key： HCRNSBJAKUEYSX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NN=C(CC3C=CC(=CC=3)F)O2)=O)=CC=1)(N(C1C=CC=CC=1)CC)(=O)=O

Computed Properties

• Exact Mass: 480.12675450g/mol
• Monoisotopic Mass: 480.12675450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on 4-ethyl(phenyl)sulfamoyl-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide

Comprehensive Overview of 4-ethyl(phenyl)sulfamoyl-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 954670-51-0)

The compound 4-ethyl(phenyl)sulfamoyl-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 954670-51-0) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,3,4-oxadiazole core and a sulfamoyl moiety, positions it as a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets selectively.

In recent years, the demand for small-molecule drugs with high specificity and low toxicity has surged, driven by advancements in precision medicine. This compound aligns with these trends, as its 4-fluorophenyl and benzamide groups contribute to its binding affinity and metabolic stability. Studies suggest that derivatives of 1,3,4-oxadiazole exhibit notable anti-inflammatory and anticancer properties, making this compound a subject of intensive investigation in drug discovery pipelines.

The synthesis of 4-ethyl(phenyl)sulfamoyl-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide involves multi-step organic reactions, including sulfonylation and cyclization processes. Its CAS No. 954670-51-0 serves as a critical identifier for researchers sourcing high-purity samples for preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to confirm its structural integrity and purity, ensuring reproducibility in experimental results.

From an industrial perspective, this compound is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been explored to optimize its production, reducing environmental impact. Such approaches resonate with the growing emphasis on ESG (Environmental, Social, and Governance) criteria in the chemical and pharmaceutical sectors.

Another area of interest is the compound’s potential role in addressing drug-resistant infections. With the rise of antimicrobial resistance (AMR), researchers are evaluating its efficacy against resistant strains, leveraging its oxadiazole scaffold’s versatility. This aligns with global health priorities, including the WHO’s focus on novel antibacterial agents.

In summary, 4-ethyl(phenyl)sulfamoyl-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 954670-51-0) represents a compelling case study in modern medicinal chemistry. Its multifaceted applications, from targeted therapy to sustainable manufacturing, underscore its relevance in both academic and industrial settings. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.